Cas no 464169-18-4 (4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI))

• Product Name: 4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI)
• CAS No: 464169-18-4
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1021102
• PubChem ID: 12087627
• Update Time: 2025-04-20

4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(3,4-dihydroxyphenyl)- (9CI)
• 464169-18-4
• DB-272431
• 4H-Pyran-4-one,2-(3,4-dihydroxyphenyl)-(9ci)
• 4H-PYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-

• Inchi： 1S/C11H8O4/c12-8-3-4-15-11(6-8)7-1-2-9(13)10(14)5-7/h1-6,13-14H
• InChI Key： UQZBNJFTFZEDOC-UHFFFAOYSA-N
• SMILES： OC1C(O)=CC(C2OC=CC(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols